Cas no 1805192-41-9 (Ethyl 5-bromo-3-fluoro-2-methylbenzoate)

• Product Name: Ethyl 5-bromo-3-fluoro-2-methylbenzoate
• CAS No: 1805192-41-9
• MF: C₁₀H₁₀BrFO₂
• MW: 261.087605953217
• CID: 4706740
• Update Time: 2023-08-15

Ethyl 5-bromo-3-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-3-fluoro-2-methylbenzoate

• Inchi： 1S/C10H10BrFO2/c1-3-14-10(13)8-4-7(11)5-9(12)6(8)2/h4-5H,3H2,1-2H3
• InChI Key： YDHVCLIGVOZWMG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(C)=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Topological Polar Surface Area: 26.3